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Compound of Interest

Compound Name: YM928

Cat. No.: B1683508

Disclaimer: A specific Safety Data Sheet (SDS) for YM928 (CAS No. 190842-36-5) is not
publicly available. The following information is based on general laboratory safety principles for
handling research-grade chemical compounds. It is imperative to obtain a substance-specific
SDS from your supplier before handling or disposing of this material. All procedures must be
conducted in strict accordance with local, state, and federal regulations.

This document provides essential logistical and safety information for researchers, scientists,
and drug development professionals working with YM928, a noncompetitive a-amino-3-
hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor antagonist.

Proper Disposal Procedures

Proper disposal of YM928 is critical to ensure personnel safety and environmental protection.
As a research chemical, it should be treated as hazardous waste unless explicitly stated
otherwise in a substance-specific SDS.

Step-by-Step Disposal Guide:
o Waste Identification and Classification:

o Treat all forms of YM928 (pure compound, solutions, contaminated labware) as hazardous
chemical waste.
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o Do not mix YM928 waste with other waste streams unless compatibility is confirmed. It is
best practice to collect it in a dedicated, properly labeled waste container.

o Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting YM928
waste. The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "YM928, 2-[N-(4-chlorophenyl)-N-methylamino]-4H-pyrido[3,2-e]-1,3-
thiazin-4-one".

o Keep the container securely closed when not in use.
o Decontamination of Labware:

o Thoroughly decontaminate all glassware, spatulas, and other equipment that has come
into contact with YM928.

o Collect the rinsate from the initial cleaning as hazardous waste.

o After the initial hazardous rinse, wash the equipment with an appropriate laboratory
detergent and water.

e Spill Management:

o

In case of a spill, evacuate the immediate area.

[¢]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves.

[¢]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[¢]

Carefully collect the absorbent material into the designated hazardous waste container.

o

Decontaminate the spill area thoroughly.

o Storage and Collection:
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o Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
that is secure and under the control of laboratory personnel.

o Ensure the storage area is cool, dry, and away from incompatible materials.

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office. Do not dispose of YM928 down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes potential data points typically found in a Safety Data Sheet.
Specific values for YM928 are not available and must be obtained from the supplier-provided
SDS.

Data Point Value Source | Notes
Molecular Formula C14H10CIN3OS Synapse Drug Database
CAS Number 190842-36-5 Synapse Drug Database
In primary rat hippocampal
ICso (AMPA-induced toxicity) 2uM P Y PP P
cultures
ICso (AMPA-induced Ca2*
) 3 uM In cultured cells
influx)
ICs0 (AMPA-induced inward
1uM In cultured cells
currents)
Oral EDso (Anticonvulsant In mice (maximal electroshock
7.4 mg/kg )
effect) seizure)
Acute Toxicity (Oral) Data Not Available Consult SDS
Skin Corrosion/Irritation Data Not Available Consult SDS
Serious Eye Damage/Irritation Data Not Available Consult SDS
Carcinogenicity Data Not Available Consult SDS

Experimental Protocols
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YM928 has been characterized through various in vitro and in vivo experiments to determine its
function as a noncompetitive AMPA receptor antagonist.

Inhibition of AMPA Receptor-Mediated Toxicity

o Objective: To determine the concentration at which YM928 inhibits cell death induced by an
AMPA receptor agonist.

o Methodology:
o Primary hippocampal cultures are prepared from rat embryos.
o Cells are incubated with varying concentrations of YM928.
o An AMPA receptor agonist (e.g., kainate) is added to the cultures to induce excitotoxicity.

o After a set incubation period, cell viability is assessed using a standard method, such as
the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture
medium.

o The concentration of YM928 that inhibits 50% of the agonist-induced toxicity (ICso) is
calculated.

Calcium Influx Assay

o Objective: To measure the ability of YM928 to block the influx of calcium ions through AMPA
receptors.

o Methodology:

o Cultured cells (e.g., primary neurons or a suitable cell line) are loaded with a calcium-
sensitive fluorescent dye (e.g., Fura-2 AM).

o Cells are pre-incubated with different concentrations of YM928.

o The cells are then stimulated with AMPA to open the receptor channels.
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o The change in intracellular calcium concentration is measured by monitoring the
fluorescence of the dye using a fluorometer or imaging system.

o The ICso value for the inhibition of calcium influx is determined.

Electrophysiological Recordings

o Objective: To directly measure the antagonistic effect of YM928 on AMPA receptor-mediated
electrical currents.

o Methodology:

o Whole-cell patch-clamp recordings are performed on cultured neurons.

[¢]

The cell is held at a negative membrane potential (e.g., -60 mV).

[¢]

AMPA is applied to the cell to evoke an inward electrical current.

[e]

YM928 is then co-applied with AMPA at various concentrations.

o

The reduction in the amplitude of the AMPA-evoked current is measured to determine the
ICs0 of YM928's antagonistic activity.

Visualizations

The following diagrams illustrate the mechanism of action and a general workflow for handling
this chemical compound.
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Diagram showing YM928 as a noncompetitive antagonist preventing ion influx through the AMPA receptor.

Click to download full resolution via product page

Caption: Mechanism of YM928 as a noncompetitive AMPA receptor antagonist.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1683508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Laboratory Operations

Generate Waste
(Pure compound, solutions,
contaminated labware) [ Waste Management

\ap
Decontaminate Collect Rinsate A Collect in Labeled, Store in Secure » Arrange EHS
Apparatus il Compatible Container SAA
~~~~ . Ly
= Spill Cleanup
Splll @S (Use Spill Kit)

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of YM928 waste.

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for YM928].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683508#ym928-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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